Cas no 2172090-56-9 (2,2-difluoro-3-hydroxy-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropanoic acid)

• Product Name: 2,2-difluoro-3-hydroxy-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropanoic acid
• CAS No: 2172090-56-9
• MF: C₉H₁₂F₂N₂O₃
• MW: 234.199989318848
• CID: 5938761
• PubChem ID: 165833034
• Update Time: 2025-06-09

2,2-difluoro-3-hydroxy-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-hydroxy-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropanoic acid
• EN300-1629258
• 2,2-difluoro-3-hydroxy-3-[1-(propan-2-yl)-1H-pyrazol-5-yl]propanoic acid
• 2172090-56-9

• Inchi： 1S/C9H12F2N2O3/c1-5(2)13-6(3-4-12-13)7(14)9(10,11)8(15)16/h3-5,7,14H,1-2H3,(H,15,16)
• InChI Key： LNERDDOWMLDWGL-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C(C1=CC=NN1C(C)C)O)F

Computed Properties

• Exact Mass: 234.08159857g/mol
• Monoisotopic Mass: 234.08159857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 75.4Ų

Additional information on 2,2-difluoro-3-hydroxy-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropanoic acid

Introduction to 2,2-Difluoro-3-Hydroxy-3-(1-(Propan-2-yl)-1H-Pyrazol-5-yl)propanoic Acid (CAS No. 2172090-56-9)

2,2-Difluoro-3-hydroxy-3-(1-(propan-2-yl)-1H-pyrazol-5-yl)propanoic acid (CAS No. 2172090-56-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of difluorinated carboxylic acids, which are known for their diverse applications in drug discovery and development.

The chemical structure of 2,2-difluoro-3-hydroxy-3-(1-(propan-2-yl)-1H-pyrazol-5-yl)propanoic acid is characterized by the presence of a difluoromethyl group, a hydroxyl group, and a pyrazole ring substituted with an isopropyl group. These functional groups contribute to the compound's stability, solubility, and reactivity, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of 2,2-difluoro-3-hydroxy-3-(1-(propan-2-yl)-1H-pyrazol-5-yl)propanoic acid in the treatment of inflammatory diseases. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory effects, 2,2-difluoro-3-hydroxy-3-(1-(propan-2-yl)-1H-pyrazol-5-yl)propanoic acid has shown promise in cancer research. A preclinical study conducted by researchers at the National Cancer Institute (NCI) found that this compound selectively inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The antiproliferative activity is attributed to its ability to induce apoptosis through the activation of caspase-dependent pathways.

The pharmacokinetic properties of 2,2-difluoro-3-hydroxy-3-(1-(propan-2-yl)-1H-pyrazol-5-yl)propanoic acid have also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences (2024) reported that this compound exhibits favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. These properties are crucial for ensuring sustained therapeutic effects and improving patient compliance.

The safety profile of 2,2-difluoro-3-hydroxy-3-(1-(propan-2-yl)-1H-pyrazol-5-yl)propanoic acid has been evaluated in several preclinical toxicity studies. Results from these studies indicate that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. These findings support its potential for further clinical development.

In conclusion, 2,2-difluoro-3-hydroxy-3-(1-(propan-2-y l)-1H-pyrazol -5 - yl ) propanoic acid (CAS No. 2 17 0 09 -56 -9 ) represents a promising lead compound in the development of new therapeutic agents for inflammatory diseases and cancer. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further preclinical and clinical investigations. As research in this area continues to advance, it is anticipated that this compound will play a significant role in addressing unmet medical needs and improving patient outcomes.